Cas no 1805049-10-8 (4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805049-10-8
• MF: C₇H₃Br₂F₂NO
• MW: 314.909627199173
• CID: 4850117
• Update Time: 2025-10-31

4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H3Br2F2NO/c8-4-1-5(9)12-6(7(10)11)3(4)2-13/h1-2,7H
• InChI Key： KGTXNPXZMVIZDY-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1C=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805049-10-8) and Its Emerging Applications in Chemical Biology

4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS number 1805049-10-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic compounds known for their broad spectrum of biological activities. The unique structural features of 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde, including the presence of bromine and difluoromethyl substituents, as well as the aldehyde functional group, make it an attractive scaffold for designing novel bioactive molecules.

The bromine atoms at the 4 and 6 positions of the pyridine ring introduce electrophilic centers, which are conducive for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. These transformations allow for the introduction of diverse side chains, enabling the synthesis of complex derivatives with tailored biological properties. The difluoromethyl group at the 2-position is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the aldehyde functionality at the 3-position provides a reactive site for condensation reactions with various nucleophiles, facilitating the construction of heterocyclic structures.

Recent advancements in medicinal chemistry have highlighted the importance of 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde as a key intermediate in the development of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The brominated pyridine core is particularly effective in disrupting protein-protein interactions by serving as a scaffold for covalent bond formation with cysteine residues in target enzymes.

One notable application of this compound is in the synthesis of antiviral agents. The structural motif of 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde has been incorporated into molecules that exhibit inhibitory activity against viral proteases and polymerases. The presence of both bromine and difluoromethyl groups enhances the binding affinity to viral proteins, making these derivatives more effective in neutralizing viral infections. Furthermore, recent research has explored its potential in developing treatments for emerging infectious diseases, underscoring its significance in global health initiatives.

The compound's reactivity also makes it valuable in materials science applications. For example, it has been used to synthesize organic semiconductors and light-emitting diodes (OLEDs). The brominated pyridine ring can be further functionalized to create conjugated polymers with improved electronic properties. These materials are essential for next-generation electronic devices, including flexible displays and solar cells. The difluoromethyl group, in particular, contributes to steric hindrance and electron-withdrawing effects, which are beneficial for optimizing charge transport in these materials.

In conclusion, 4,6-Dibromo-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805049-10-8) represents a fascinating compound with diverse applications across chemical biology and materials science. Its unique structural features enable the synthesis of bioactive molecules with enhanced potency and selectivity. As research continues to uncover new therapeutic targets and advanced materials, this compound is poised to play an increasingly important role in scientific innovation.